Benzyl isobutyrate Benzyl isobutyrate Phenylmethyl 2-methylpropanoate, also known as benzyl 2-methyl propionate or benzyl isobutanoate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Phenylmethyl 2-methylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, phenylmethyl 2-methylpropanoate is primarily located in the membrane (predicted from logP). Phenylmethyl 2-methylpropanoate is a sweet, fruity, and jasmine tasting compound that can be found in alcoholic beverages, fruits, and spearmint. This makes phenylmethyl 2-methylpropanoate a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 103-28-6
VCID: VC0085764
InChI: InChI=1S/C11H14O2/c1-9(2)11(12)13-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
SMILES: CC(C)C(=O)OCC1=CC=CC=C1
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol

Benzyl isobutyrate

CAS No.: 103-28-6

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VCID: VC0085764

Molecular Formula: C11H14O2

Molecular Weight: 178.23 g/mol

Benzyl isobutyrate - 103-28-6

CAS No. 103-28-6
Product Name Benzyl isobutyrate
Molecular Formula C11H14O2
Molecular Weight 178.23 g/mol
IUPAC Name benzyl 2-methylpropanoate
Standard InChI InChI=1S/C11H14O2/c1-9(2)11(12)13-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
Standard InChIKey UIKJRDSCEYGECG-UHFFFAOYSA-N
SMILES CC(C)C(=O)OCC1=CC=CC=C1
Canonical SMILES CC(C)C(=O)OCC1=CC=CC=C1
Density d2525 1
1.000-1.006
Physical Description Liquid
colourless liquid with a fresh, fruity-floral odou
Description Phenylmethyl 2-methylpropanoate, also known as benzyl 2-methyl propionate or benzyl isobutanoate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Phenylmethyl 2-methylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, phenylmethyl 2-methylpropanoate is primarily located in the membrane (predicted from logP). Phenylmethyl 2-methylpropanoate is a sweet, fruity, and jasmine tasting compound that can be found in alcoholic beverages, fruits, and spearmint. This makes phenylmethyl 2-methylpropanoate a potential biomarker for the consumption of these food products.
Solubility insoluble in water and glycerin, soluble in organic solvents, oils
miscible at room temperature (in ethanol)
PubChem Compound 7646
Last Modified Nov 11 2021
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